1,2-Ethanedithiol
1,2-Ethanedithiol
1,2-Ethanedithiol (1,2-Dimercaptoethane, Dithioglycol, Ethylene mercaptan) is an organo sulfur compound. It affords monomeric, dimeric and polymeric complexes on reaction with Pt(PPh3)4, Pd(PPh3)4 and Ni(PPh3)4. It has been synthesized by refluxing 1,2-dichloroethane with thiourea in ethanol.
1, 2-Ethanedithiol, also known as ethylene dimercaptan or 1, 2-dimercaptoethane, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 2-Ethanedithiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-ethanedithiol is primarily located in the cytoplasm. 1, 2-Ethanedithiol has a sulfury taste.
1, 2-Ethanedithiol, also known as ethylene dimercaptan or 1, 2-dimercaptoethane, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 2-Ethanedithiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-ethanedithiol is primarily located in the cytoplasm. 1, 2-Ethanedithiol has a sulfury taste.
Brand Name:
Vulcanchem
CAS No.:
540-63-6
VCID:
VC20855924
InChI:
InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2
SMILES:
C(CS)S
Molecular Formula:
C2H6S2
Molecular Weight:
94.2 g/mol
1,2-Ethanedithiol
CAS No.: 540-63-6
Cat. No.: VC20855924
Molecular Formula: C2H6S2
Molecular Weight: 94.2 g/mol
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Specification
| Description | 1,2-Ethanedithiol (1,2-Dimercaptoethane, Dithioglycol, Ethylene mercaptan) is an organo sulfur compound. It affords monomeric, dimeric and polymeric complexes on reaction with Pt(PPh3)4, Pd(PPh3)4 and Ni(PPh3)4. It has been synthesized by refluxing 1,2-dichloroethane with thiourea in ethanol. 1, 2-Ethanedithiol, also known as ethylene dimercaptan or 1, 2-dimercaptoethane, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 2-Ethanedithiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-ethanedithiol is primarily located in the cytoplasm. 1, 2-Ethanedithiol has a sulfury taste. |
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| CAS No. | 540-63-6 |
| Molecular Formula | C2H6S2 |
| Molecular Weight | 94.2 g/mol |
| IUPAC Name | ethane-1,2-dithiol |
| Standard InChI | InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2 |
| Standard InChI Key | VYMPLPIFKRHAAC-UHFFFAOYSA-N |
| SMILES | C(CS)S |
| Canonical SMILES | C(CS)S |
| Boiling Point | 146.0 °C 146 °C at 760 mm Hg |
| Colorform | Liquid |
| Melting Point | -41.2 °C -41.2°C |
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